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Compound of Interest

Compound Name: praeroside IV

Cat. No.: B15139865

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and known biological activities of Praeroside IV, a natural compound of interest to the scientific
community. This document is intended for researchers, scientists, and professionals in drug
development, offering a centralized resource for key data and experimental insights.

Chemical Structure and Properties

Praeroside IV is a phenolic glycoside that has been isolated from plants of the Peucedanum
genus, notably Peucedanum formosanum. Its chemical identity has been established through
spectroscopic methods.

Table 1: Physicochemical Properties of Praeroside IV
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Property Value Source
Molecular Formula C16H220s --INVALID-LINK--
Molecular Weight 342.34 g/mol --INVALID-LINK--

1-[3-methoxy-4-
[(2S,3R,4S,5S,6R)-3,4,5-
IUPAC Name trihnydroxy-6- --INVALID-LINK--
(hydroxymethyl)oxan-2-
ylJoxyphenyl]propan-1-one

CCC(=0)C1=CC(=C(C=C1)O]
SMILES C@H]2--INVALID-LINK-- ~-INVALID-LINK--
C0)0)0">C@@HO)OC

PubChem CID 5321499 --INVALID-LINK--

XLogP3 -0.9 --INVALID-LINK--

Note: Experimental data on properties such as melting point and solubility are not readily
available in the surveyed literature.

Biological Activity: Anti-platelet Aggregation

Preliminary studies have identified Praeroside IV as having anti-platelet aggregation activity.[1]
Research on the constituents of Peucedanum formosanum has shown that several isolated
compounds, including Praeroside IV, contribute to this biological effect.[1]

At present, the specific signaling pathways through which Praeroside IV exerts its anti-platelet
effects have not been elucidated in the available scientific literature. Further research is
required to determine the precise mechanism of action.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Praeroside IV can be
inferred from studies on the chemical constituents of Peucedanum species.

Isolation of Praeroside IV
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The following is a generalized workflow for the isolation of Praeroside IV from plant material,
based on methodologies described for related compounds.[1]

Dried Plant Material S Solvent Partitioning Chiorotorm Fracton ,, | Silica Gel Column | _solvent gradient
(e.g., Peucedanum formosanum roots) (€.g., with Chloroform and n-Butanol) c
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Figure 1: Generalized workflow for the isolation of Praeroside IV.

Structural Elucidation

The determination of the chemical structure of Praeroside IV involves a combination of
spectroscopic techniques.

Spectroscopic Analysis

NMR Spectroscopy Mass Spectrometry
(*H, 13C, 2D NMR) (e.g., ESI-MS)

Data Interpretation

Analysis of
Spectral Data

Structure Elucidation of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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